Cas no 2034583-16-7 (2-4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one)

• Product Name: 2-4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one
• CAS No: 2034583-16-7
• MF: C₁₈H₁₉FN₆O₃
• MW: 386.380266427994
• CID: 6334490
• PubChem ID: 121016731
• Update Time: 2025-07-17

2-4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 2-4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one
• F6252-6703
• 2-(4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one
• 2-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• AKOS026687685
• 2034583-16-7
• 2-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-5-methyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one

• Inchi： 1S/C18H19FN6O3/c1-11-9-15(26)25-17(20-11)21-18(22-25)24-7-5-23(6-8-24)16(27)12-3-4-14(28-2)13(19)10-12/h3-4,9-10H,5-8H2,1-2H3,(H,20,21,22)
• InChI Key： CWGFZFKWZBVUCO-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(N1CCN(C2=NC3=NC(C)=CC(N3N2)=O)CC1)=O)OC

Computed Properties

• Exact Mass: 386.15026665g/mol
• Monoisotopic Mass: 386.15026665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 89.8Ų

Additional information on 2-4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one

Recent Advances in the Study of 2-4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one (CAS: 2034583-16-7)

The compound 2-4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one (CAS: 2034583-16-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This heterocyclic compound, characterized by a triazolopyrimidinone core and a substituted piperazine moiety, has shown potential as a modulator of key biological pathways, making it a subject of intense research for therapeutic applications.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. In vitro and in vivo experiments have demonstrated its efficacy in targeting specific protein kinases and receptors, which are implicated in various disease states, including cancer, inflammatory disorders, and neurological conditions. The compound's unique structural features, such as the fluorine and methoxy substituents on the benzoyl group, contribute to its enhanced binding affinity and selectivity.

One of the most notable findings from recent research is the compound's ability to inhibit the activity of certain kinases involved in cell proliferation and survival. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 2-4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one exhibited potent inhibitory effects against a panel of cancer cell lines, with IC50 values in the nanomolar range. This suggests its potential as a lead compound for the development of novel anticancer agents.

In addition to its kinase inhibitory properties, the compound has also been investigated for its role in modulating inflammatory responses. A recent preclinical study highlighted its ability to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage models. These findings underscore its potential as a therapeutic candidate for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one has also been a focus of recent research. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, with good oral bioavailability and moderate plasma half-life. These characteristics make it a viable candidate for further drug development.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and safety profile. Researchers are currently exploring structural modifications to enhance its selectivity and reduce potential off-target effects. Additionally, efforts are underway to identify suitable formulations and delivery systems to improve its therapeutic index.

In conclusion, 2-4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-one (CAS: 2034583-16-7) represents a promising scaffold for the development of novel therapeutics. Its multifaceted biological activities and favorable pharmacokinetic properties position it as a valuable candidate for further investigation. Continued research in this area is expected to yield significant advancements in the treatment of cancer, inflammatory diseases, and other conditions.